BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
Mycosporine-2-glycine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mycosporine-2-glycine

Cat. No.: B1260214

Mycosporine-2-glycine: A Comprehensive
Technical Guide

Mycosporine-2-glycine (M2G) is a mycosporine-like amino acid (MAA), a class of small,
water-soluble molecules known for their potent UV-absorbing properties.[1] Found in various
organisms, particularly those exposed to high levels of solar radiation like cyanobacteria, M2G
plays a crucial role in photoprotection.[1][2] This technical guide provides an in-depth overview
of the physical and chemical properties of M2G, its biological activities with a focus on relevant
signaling pathways, and detailed experimental protocols for its study. This document is
intended for researchers, scientists, and professionals in the fields of natural product chemistry,
pharmacology, and drug development.

Physical and Chemical Properties

Mycosporine-2-glycine is characterized by a cyclohexenimine chromophore conjugated with
two glycine residues. This structure is responsible for its strong absorption in the UV-A region of
the electromagnetic spectrum.
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Property Value Source
Molecular Formula C12H18N207 [3]
Molecular Weight 302.28 g/mol [3]

UV Absorption Maximum
~331 nm [4][5]16]
(Amax)

While a specific experimentally
determined value for
Mycosporine-2-glycine is not
readily available in the
literature, the molar extinction
coefficients for mycosporine-

Molar Extinction Coefficient (g) like amino acids (MAAS) (11617181
typically range from 28,100 to
50,000 M~ cm~1. The related
compound, mycosporine-
glycine, has a molar extinction
coefficient of approximately
28,100 M~ cm™1,

Mycosporine-2-glycine is
described as a water-soluble
or hydrophilic compound.
B However, a specific

Solubility o _ [9][10]
guantitative value for its
solubility in water (e.g., in g/L
or mg/mL) is not specified in

the reviewed literature.

Biological Activity and Signaling Pathways

Mycosporine-2-glycine exhibits significant antioxidant and anti-inflammatory properties.
These activities are mediated through the modulation of key cellular signaling pathways,
making it a compound of interest for therapeutic applications.
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Anti-inflammatory Activity: Inhibition of the NF-kB
Pathway

Mycosporine-2-glycine has been shown to exert anti-inflammatory effects by suppressing the
Nuclear Factor-kappa B (NF-kB) signaling pathway. In response to inflammatory stimuli, such
as lipopolysaccharide (LPS), M2G can inhibit the production of nitric oxide (NO) and
downregulate the expression of pro-inflammatory enzymes like inducible nitric oxide synthase
(INOS) and cyclooxygenase-2 (COX-2).[6] This inhibitory action on the NF-kB pathway is a
critical mechanism underlying its anti-inflammatory potential.
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Inhibition of the NF-kB signaling pathway by Mycosporine-2-glycine.

Antioxidant Activity: Activation of the Nrf2 Pathway

The antioxidant effects of Mycosporine-2-glycine are, in part, attributed to its interaction with
the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a key transcription factor
that regulates the expression of a wide array of antioxidant and cytoprotective genes. While
direct activation of Nrf2 by M2G is still under investigation, many mycosporine-like amino acids
are known to modulate this pathway, leading to an enhanced cellular antioxidant response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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